Cas no 2098089-72-4 (6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine)

• Product Name: 6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine
• CAS No: 2098089-72-4
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5728540
• PubChem ID: 121202103
• Update Time: 2025-06-30

6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2098089-72-4
• AKOS026710282
• 6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine
• 6-(3,3a,4,6,7,7a-hexahydro-1H-furo[3,4-c]pyridin-5-yl)pyridin-3-amine
• F1907-5913
• 3-Pyridinamine, 6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-

• Inchi： 1S/C12H17N3O/c13-11-1-2-12(14-5-11)15-4-3-9-7-16-8-10(9)6-15/h1-2,5,9-10H,3-4,6-8,13H2
• InChI Key： IQTOMRQTHHFDBS-UHFFFAOYSA-N
• SMILES： O1CC2CN(C3C=CC(=CN=3)N)CCC2C1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 451.0±40.0 °C(Predicted)
• pka: 9.50±0.29(Predicted)

Additional information on 6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine

Exploring the Potential of 6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine (CAS No. 2098089-72-4) in Modern Pharmaceutical Research

The compound 6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine (CAS No. 2098089-72-4) has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery. As researchers delve deeper into the realm of heterocyclic chemistry, this molecule stands out for its fused bicyclic framework and amino-pyridine moiety, which are increasingly recognized as privileged scaffolds in medicinal chemistry. The growing interest in this compound aligns with current trends in pharmaceutical development, where scientists are actively searching for novel small molecule modulators of biological targets.

Recent literature searches reveal that many researchers are investigating how hexahydrofuro[3,4-c]pyridine derivatives might interact with various central nervous system targets, particularly those involved in neurological disorders. The structural complexity of CAS 2098089-72-4 offers multiple vectors for modification, making it an attractive starting point for structure-activity relationship studies. This aligns perfectly with the current pharmaceutical industry's focus on developing more selective and potent therapeutic agents with improved safety profiles.

From a synthetic chemistry perspective, the preparation of 6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine presents interesting challenges that have captured the imagination of organic chemists. The construction of its fused oxygen-nitrogen heterocycle requires careful consideration of protecting group strategies and selective functionalization. These synthetic hurdles have become particularly relevant in light of recent advances in green chemistry and catalytic methods, as the pharmaceutical industry seeks more sustainable approaches to complex molecule synthesis.

The physicochemical properties of 2098089-72-4 make it particularly interesting for drug discovery applications. With its balanced lipophilicity profile and potential for forming multiple hydrogen bond interactions, this compound could serve as a valuable scaffold for targeting protein-protein interactions - a hot topic in current medicinal chemistry research. The presence of both basic nitrogen atoms and hydrogen bond donors/acceptors in its structure suggests potential for good membrane permeability while maintaining sufficient water solubility, addressing one of the key challenges in modern drug design.

In the context of current research trends, 6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine has emerged as a compound of interest for potential applications in neurological therapeutics and inflammatory diseases. The scientific community has shown particular interest in how modifications to its core structure might influence blood-brain barrier penetration - a critical factor for CNS-targeted drugs. This aligns with numerous recent publications exploring structure-property relationships of similar heterocyclic systems.

The analytical characterization of CAS 2098089-72-4 presents several interesting aspects that have been the subject of recent methodological developments. Advanced techniques such as cryo-EM and X-ray crystallography could potentially be employed to study its interactions with biological targets, while NMR spectroscopy remains crucial for structural verification. These analytical challenges reflect broader trends in pharmaceutical analysis, where researchers are increasingly combining multiple techniques to fully characterize complex molecules.

From a drug metabolism perspective, the hexahydrofuro[3,4-c]pyridine core of this compound offers interesting possibilities for metabolic stability optimization. Current research suggests that such fused heterocycles may demonstrate favorable pharmacokinetic profiles compared to their monocyclic counterparts. This has become particularly relevant as the industry shifts focus toward compounds with improved oral bioavailability and reduced drug-drug interaction potential.

The potential applications of 6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine extend beyond traditional small molecule drugs. Recent interest in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation approaches has created new opportunities for structurally complex molecules like this one. Its ability to potentially serve as a linker element or binding moiety in such constructs makes it particularly interesting for next-generation therapeutic modalities.

As the pharmaceutical industry continues to explore undruggable targets, compounds like 2098089-72-4 with their unique three-dimensional structures may play increasingly important roles. The current focus on allosteric modulation and protein surface binding has created demand for molecules that can access more complex binding sites, making this compound's structural features particularly valuable for future drug discovery efforts.

In conclusion, 6-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)pyridin-3-amine (CAS No. 2098089-72-4) represents an intriguing case study in modern medicinal chemistry. Its structural complexity, synthetic challenges, and potential biological applications position it at the intersection of several current research trends. As the scientific community continues to explore novel therapeutic approaches, this compound and its derivatives will likely remain subjects of active investigation, potentially leading to important advances in drug discovery and development.